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Compound Name: 1-Bromoeicosane

Cat. No.: B1265406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Bromoeicosane (C20H41Br), a long-chain alkyl bromide. The accurate determination of these
fundamental physical properties is crucial for its application in chemical synthesis, materials
science, and pharmaceutical development, where it may serve as a key intermediate or
building block. This document outlines the empirical values for its melting and boiling points
and details the standard experimental methodologies for their determination.

Physicochemical Data for 1-Bromoeicosane

The physical state of 1-Bromoeicosane under standard conditions is a white to off-white
crystalline solid[1][2][3]. Its key phase transition temperatures are summarized below.

Physical Property Value
Melting Point 36-39 °C[1][4]
Boiling Point 386 °C[1]

Experimental Protocols

The following sections describe standard laboratory procedures for the determination of the
melting and boiling points of organic compounds such as 1-Bromoeicosane.
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Melting Point Determination: Capillary Method

The capillary method is the most common technique for determining the melting point of a
crystalline solid due to its accuracy and the small sample size required[3][5][6].

Principle: A small, finely powdered sample is heated at a controlled rate. The temperature at
which the substance transitions from a solid to a liquid is recorded as the melting point. Pure
crystalline substances typically exhibit a sharp melting point range (0.5-1.0°C)[6][7].

Apparatus:

Melting point apparatus (e.g., Mel-Temp or digital equivalent) or Thiele tube[6][8]

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
Procedure:

e Sample Preparation: A small amount of 1-Bromoeicosane is finely ground into a powder
using a mortar and pestle to ensure uniform heat distribution. The open end of a capillary
tube is pressed into the powder. The tube is then inverted and tapped gently to pack the
sample into the sealed end, aiming for a sample height of 2-3 mm[4][5].

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer[6].

e Initial Determination: A preliminary, rapid heating run is often performed to determine an
approximate melting range[4][7].

o Accurate Determination: A fresh sample is prepared and heated rapidly to about 15-20°C
below the approximate melting point. The heating rate is then reduced to 1-2°C per minute to
allow for thermal equilibrium between the sample, heating block, and thermometer[4][6].

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
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becomes a clear liquid is recorded as the end of the range[6][9]. The procedure should be
repeated at least once to ensure reproducibility[4].

Boiling Point Determination: Thiele Tube Method

Due to the high boiling point of 1-Bromoeicosane (386 °C), specialized equipment and a high-
temperature heating medium (e.g., silicone oil) are required. The Thiele tube method is a
suitable micro-scale technique[1][10].

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. In this method, the sample is heated, and its vapor
displaces trapped air in an inverted capillary tube. Upon cooling, the point at which the liquid is
drawn into the capillary corresponds to the boiling point[1].

Apparatus:

e Thiele tube

High-temperature heating oil (e.g., silicone oil)

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

High-temperature thermometer

Heat source (e.g., Bunsen burner or heating mantle)
Procedure:

e Sample Preparation: A few drops of molten 1-Bromoeicosane (approximately 0.5 mL) are
placed into the small test tube. A capillary tube, sealed at one end, is placed inside the test
tube with its open end down[1][11].

o Apparatus Assembly: The test tube assembly is attached to a thermometer using a rubber
band or wire, ensuring the sample is level with the thermometer bulb. This assembly is then
placed into the Thiele tube containing the heating oil, ensuring the oil level is above the side
arm[1][8].
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e Heating: The side arm of the Thiele tube is gently and evenly heated. This creates
convection currents that ensure uniform temperature distribution throughout the oil[1][2][8].

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the liquid's boiling point is approached and surpassed, a
rapid and continuous stream of vapor bubbles will emerge from the capillary tube[1][11].

o Cooling and Recording: The heat source is removed, and the apparatus is allowed to cool
slowly. The stream of bubbles will slow and eventually stop. The boiling point is the
temperature at which the liquid is drawn up into the inverted capillary tube[1][2]. The
barometric pressure should also be recorded, as boiling point is pressure-dependent.

Process Visualization

The logical workflow for the determination of these key physical properties is outlined below.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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